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Compound of Interest

2-[(2,2-
Compound Name:
Dimethylpropyl)amino]acetic acid

Cat. No.: B13237109

Get Quote

\ J

Common Name: N-Neopentylglycine (NPG / Nnoe) CAS Registry Number: 1989671-55-7 (HCI
salt), 1118-68-9 (Free base) Molecular Formula: C

H
NO

Molecular Weight: 145.20 g/mol

Executive Summary: The Steric Shield of
Peptidomimetics[1]

In the landscape of drug development, 2-[(2,2-Dimethylpropyl)amino]acetic acid (N-
Neopentylglycine) serves as a critical "steric shield” monomer. Unlike its linear counterparts
(e.g., N-propylglycine), the bulky tert-butyl group at the

-position provides a unique balance: it imparts significant lipophilicity and proteolytic resistance
without the extreme steric clash associated with

-branched N-substituents (like N-tert-butylglycine).
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This guide objectively characterizes N-Neopentylglycine, contrasting its spectroscopic
signature and physicochemical performance against standard alternatives like Sarcosine (N-
Methylglycine) to aid in rational peptidomimetic design.

Spectroscopic Profile: The Molecular Fingerprint[1]

Accurate identification relies on distinguishing the specific "neopentyl singlet" pattern from other
aliphatic signals.[1]

A. Nuclear Magnetic Resonance (NMR) Characterization

The hallmark of N-Neopentylglycine is the absence of coupling in the side chain due to the
quaternary carbon.[1] This results in clean singlets that are easily integrated, making it an
excellent internal standard for reaction monitoring.[1]

Table 1: Theoretical & Observed NMR Shifts (in D

O/CDCI

)
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Nucleus

Moiety

Shift ( Lo ) Structural
Multiplicity Integration Insight
S nsig

t-Butyl

Diagnostic

high-field
0.90-1.05 Singlet (s) 9H signal;

intense and

sharp.

N-CH

Neopentyl
methylene.
Shifts
2.35-2.50 Singlet (s) 2H downfield to
~2.9 ppm if
protonated
(HCl salt).[1]

N-CH

-COOH

Glycine

-protons.
3.30-360  Singlet(s) 2H Sensitive to
pH (zwitterion

vs anion).[1]

t-Butyl CH

Intense signal

for three
27.0-29.5 - - )

equivalent

methyls.

Quaternary C

Low intensity;
30.0-32.0 - - disappears in
DEPT-135.

N-CH

-COOH

Glycine
50.0 -55.0 - - backbone

carbon.

N-CH

60.0 - 62.0 - - Neopentyl
methylene;

distinct from
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linear alkyls
(~50 ppm).

Carboxylic
c Carbonyl 170.0-175.0 - - acid/carboxyl
ate.

Expert Note: In

H NMR, if you observe a doublet for the neopentyl CH

or the t-butyl group, your synthesis likely failed, yielding an iso-butyl derivative (from
isobutyraldehyde impurity). The neopentyl group must appear as singlets.

B. Mass Spectrometry (MS) Fragmentation[1]

lonization Mode: ESI (+) Parent lon [M+H]
:146.21 m/z
Key Fragmentation Pathway (MS/MS):
e Precursor: 146.2 m/z[1]
e Primary Loss: [M+H - HCOOH)]
100.2 m/z (Imine formation).
e Secondary Loss: Cleavage of the t-butyl group (loss of C

H
, 56 Da) is less common in soft ionization but seen in El as a base peak at m/z 57 (

-Bu
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C. Infrared Spectroscopy (FT-IR)
e 2400 — 3000 cm

: Broad "ammonium” band (N-H
stretching) in the HCI salt or zwitterionic solid.

e 1720-1740 cm

: C=0 stretch (strong) if free acid/HCI salt.
e 1580 - 1610 cm
: Asymmetric carboxylate stretch (if zwitterionic/salt).

e 1365 & 1390 cm

: The "Gem-Dimethyl" doublet (or t-butyl split). A critical confirmation of the tert-butyl moiety.
[1]

Comparative Performance Analysis

Why choose N-Neopentylglycine over Sarcosine or N-Isobutylglycine? The decision rests on
the balance between lipophilicity and conformational freedom.

Table 2: Physicochemical Comparison of N-Substituted Glycines
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N-
Sarcosine (N- ) ] Performance
Feature Neopentylglycin  N-t-Butylglycine o
Me-Gly) Implication
e (NPG)
NPG allows
Steric Bulk (Taft backbone
E -2.50 (Large, -3.90 (Large, o ]
-1.24 (Small) ) ) flexibility while
Distal) Proximal) o
) shielding the
nitrogen.
NPG drastically
Lipophilicit improves
Pop Y -0.95 +1.20 +0.85 P
(cLogP) membrane
permeability.
NPG blocks
Proteolytic ) ] protease access
- Low High Very High o )
Stability via distal steric
bulk.[1]
NPG allows
"cis/trans"
Rotational Low (Cis/Trans ) High (Locked isomerization,
_ _ Medium
Barrier rapid) Trans) useful for
adaptable
binding pockets.
NPG bridges the
. . gap between
Solubility (Water)  Very High Moderate Low

solubility and
permeability.[1]

Mechanistic Insight: The "Gear Effect"

Unlike N-tert-butylglycine, where the bulk is directly on the nitrogen (causing a "locked"

conformation), the neopentyl group in NPG has a methylene spacer (-CH

-). This acts as a "hinge," allowing the bulky tert-butyl group to sweep a larger volume of space,
effectively shielding the peptide bond from enzymatic hydrolysis without freezing the backbone
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into a single rigid conformation.

Experimental Protocols
Protocol A: Synthesis via Reductive Amination
(Recommended)

Rationale: This method avoids over-alkylation (quaternary ammonium formation) common with
alkyl halide substitution.[1]

Reagents:

e Glycine ethyl ester HCI (1.0 equiv)

» Pivalaldehyde (2,2-dimethylpropanal) (1.1 equiv)
e Sodium Triacetoxyborohydride (STAB) (1.4 equiv)
e DCM (Solvent)

Step-by-Step Workflow:

e Imine Formation: Suspend Glycine ethyl ester HCI in DCM. Add TEA (1.0 equiv) to free base.
[1] Add Pivalaldehyde.[1] Stir at Room Temp (RT) for 2 hours. Checkpoint: Solution should
remain clear/slightly yellow.

e Reduction: Cool to 0°C. Add STAB portion-wise over 20 mins. (STAB is milder than NaBH

and prevents aldehyde reduction).[1]

e Quench: Stir overnight at RT. Quench with sat. NaHCO

o Workup: Extract with DCM (3x). Wash organic layer with Brine.[1] Dry over Na

SO

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://m.youtube.com/watch?v=_jyjrfYflUQ
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

o Hydrolysis (Optional): To get the free acid, treat the ester with LiOH in THF/H

O (1:1) for 4 hours, then acidify to pH 5 to precipitate the zwitterion.

Protocol B: Purification & Validation

 Purification: Recrystallization from Methanol/Ether is preferred over silica chromatography

due to the polar zwitterionic nature.[1]

e TLC Stain: Ninhydrin (weak/yellow spot due to secondary amine) or Phosphomolybdic Acid
(PMA) (strong spot for aliphatic chain).

Decision Logic for Drug Design

When should you deploy N-Neopentylglycine? Use the following logic flow to determine its
suitability for your lead optimization.

Drug Design Challenge

Problem: Poor Membrane Permeability? Problem: Low Metabolic Stability?

Is H-bonding required at NH? Is steric clash acceptable?

No (N-Alkyl removes NH donor) \ Yes (N-Me is small) Yes (High)

Yes (Moderate) /No

Use N-t-Butylglycine
(Maximal rigidity)

Use Sarcosine
(Minimizes steric clash)

Use N-Neopentylglycine
(Shields bond, adds lipophilicity)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting N-substituted glycine monomers in peptidomimetic
design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.youtube.com [m.youtube.com]

2. Solid-Phase Synthesis of N-Substituted Glycine Oligomers (a-Peptoids) and Derivatives |
MDPI [mdpi.com]

3. 1989671-55-7|2-[(2,2-Dimethylpropyl)amino]acetic acid hydrochloride|BLD Pharm
[bldpharm.com]

To cite this document: BenchChem. [Spectroscopic Characterization & Performance Guide:
2-[(2,2-Dimethylpropyl)amino]acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13237109/docs#spectroscopic-characterization-
performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.mdpi.com/1420-3049/15/8/5282
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://www.benchchem.com/product/b13237109/docs?utm_src=pdf-body#spectroscopic-characterization-performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.bldpharm.com/products/1989671-55-7.html
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://www.benchchem.com/product/b13237109?utm_src=pdf-custom-synthesis#bc-rfq
https://m.youtube.com/watch?v=_jyjrfYflUQ
https://www.mdpi.com/1420-3049/15/8/5282
https://www.mdpi.com/1420-3049/15/8/5282
https://www.bldpharm.com/products/1989671-55-7.html
https://www.bldpharm.com/products/1989671-55-7.html
https://www.benchchem.com/product/b13237109/docs#spectroscopic-characterization-performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.benchchem.com/product/b13237109/docs#spectroscopic-characterization-performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.benchchem.com/product/b13237109/docs#spectroscopic-characterization-performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.benchchem.com/product/b13237109/docs#spectroscopic-characterization-performance-guide-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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